Cas no 1021233-58-8 (2-[(2-Fluorophenyl)amino]benzonitrile)

2-[(2-Fluorophenyl)amino]benzonitrile structure
1021233-58-8 structure
Product Name:2-[(2-Fluorophenyl)amino]benzonitrile
CAS No:1021233-58-8
MF:C13H9FN2
MW:212.222366094589
CID:1131842
PubChem ID:28602084
Update Time:2025-04-20

2-[(2-Fluorophenyl)amino]benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-[(2-Fluorophenyl)amino]benzonitrile
    • 2-[(2-fluorophenyl)amino]-Benzonitrile
    • SCHEMBL3286845
    • 2-((2-Fluorophenyl)amino)benzonitrile
    • 1021233-58-8
    • NCQADVDOKWDRQR-UHFFFAOYSA-N
    • AKOS000260820
    • DB-121894
    • Inchi: 1S/C13H9FN2/c14-11-6-2-4-8-13(11)16-12-7-3-1-5-10(12)9-15/h1-8,16H
    • InChI Key: NCQADVDOKWDRQR-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1NC1C=CC=CC=1C#N

Computed Properties

  • Exact Mass: 212.07507
  • Monoisotopic Mass: 212.07497646g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 35.8Ų

Experimental Properties

  • PSA: 35.82
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